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Compound of Interest

Compound Name: Piperonylamine

Cat. No.: B131076

This document provides essential safety and logistical information for the proper disposal of
piperonylamine, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedural guidance is intended for researchers,
scientists, and drug development professionals who handle this chemical.

Immediate Safety and Handling Precautions

Piperonylamine is classified as a hazardous substance requiring careful handling. It can
cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][3] Adherence to
strict safety protocols is mandatory.

e Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, protective
clothing, and safety goggles with a face shield when handling piperonylamine.[2][4]

» Ventilation: All work should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize the inhalation of vapors or mists.[1]

» Handling: Avoid all direct contact with the skin and eyes.[1] After handling, wash hands and
any exposed skin thoroughly. Contaminated clothing and gloves must be removed and
decontaminated before reuse.[1]

Step-by-Step Disposal Protocol

The disposal of piperonylamine is regulated, and it must be managed as hazardous waste.[1]
[5][6] Do not dispose of piperonylamine down the drain or in regular trash.[4]
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» Waste Identification and Segregation:
o lIdentify all waste containing piperonylamine as hazardous chemical waste.

o Keep piperonylamine waste separate from other waste streams to prevent dangerous
reactions.[4][5] It is incompatible with strong oxidizing agents and acids.[1][4]

o Container Management:

o Select a container that is in good condition and compatible with piperonylamine.[4][5] For
liquid waste, use a container specifically designed for liquids.[5]

o The container must be kept tightly sealed at all times, except when adding waste, to
prevent the release of fumes.[4][5]

e Labeling:
o Clearly label the waste container with the words "HAZARDOUS WASTE".[5]

o The label must also include the chemical name ("Piperonylamine”) and a description of
its contents (e.g., "Piperonylamine in methanol solution, ~5%").[4][5]

e Storage:

o Store the sealed and labeled waste container in a designated, secure satellite
accumulation area near the point of generation.[5]

o The storage area must be a cool, dry, and well-ventilated location, away from direct
sunlight, heat sources, and incompatible materials.[1][4]

o Professional Disposal:

o Arrange for the collection of the hazardous waste by a licensed professional waste
disposal company.[4][7] These services ensure that the chemical is disposed of in
compliance with all federal, state, and local regulations, often through methods like high-
temperature incineration in a facility equipped with afterburners and scrubbers.[7]

Spill Response Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[7]
e Ventilate: Ensure the area is well-ventilated.[7]

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such
as sand, silica gel, or a universal binder.[1]

o Collect: Carefully sweep or shovel the absorbent material into a suitable, sealable container.

[11[7]

» Dispose: Label the container as hazardous waste containing piperonylamine and manage it
according to the disposal procedures outlined above.[7]

Data Presentation

The following table summarizes key quantitative and safety data for piperonylamine.
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Property Value Reference
CAS Number 2620-50-0 [1][2][8]
Molecular Formula CsHsNO2 [2][8]
Molecular Weight 151.16 g/mol [2]
Appearance C.:olc')rless to light yellow/orange (1]

liquid
pH 11.6 [1]
Boiling Point 138 -139 °C @ 13 mmHg [1112]
Flash Point > 110 °C (> 230 °F) [1][2]
Specific Gravity ~1.21 g/mL at 25 °C [1][2]

Hazard Classifications

Skin Corrosion/Irritation
(Category 1), Serious Eye
Damage/Irritation (Category 1),
Specific Target Organ Toxicity -
Single Exposure (Category 3,
Respiratory System)

[1]

Signal Word

Danger

[1]

Hazard Statements

H314: Causes severe skin
burns and eye damage. H335:
May cause respiratory

irritation.

Experimental Protocols & Visualizations

Piperonylamine Disposal Workflow

The logical workflow for the proper handling and disposal of piperonylamine waste is
illustrated below. This process ensures safety and regulatory compliance from the point of
generation to final disposal.
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Spill Response Protocol
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Caption: Logical workflow for the safe disposal of piperonylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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